Cas no 2227784-77-0 (methyl (3S)-3-(2-fluoro-3-methylphenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(2-fluoro-3-methylphenyl)-3-hydroxypropanoate
• CAS No: 2227784-77-0
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 5897006
• PubChem ID: 165762492
• Update Time: 2025-05-21

methyl (3S)-3-(2-fluoro-3-methylphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-(2-fluoro-3-methylphenyl)-3-hydroxypropanoate
• 2227784-77-0
• EN300-1786785

• Inchi： 1S/C11H13FO3/c1-7-4-3-5-8(11(7)12)9(13)6-10(14)15-2/h3-5,9,13H,6H2,1-2H3/t9-/m0/s1
• InChI Key： FPEDNYQVUNDUNN-VIFPVBQESA-N
• SMILES： FC1C(C)=CC=CC=1[C@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 212.08487243g/mol
• Monoisotopic Mass: 212.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3S)-3-(2-fluoro-3-methylphenyl)-3-hydroxypropanoate

Research Brief on Methyl (3S)-3-(2-Fluoro-3-methylphenyl)-3-hydroxypropanoate (CAS: 2227784-77-0): Recent Advances and Applications

Methyl (3S)-3-(2-fluoro-3-methylphenyl)-3-hydroxypropanoate (CAS: 2227784-77-0) is a chiral ester compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique structural features, including a fluorinated aromatic ring and a hydroxypropanoate moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic routes, biological activities, and therapeutic potential.

The synthesis of methyl (3S)-3-(2-fluoro-3-methylphenyl)-3-hydroxypropanoate has been optimized through asymmetric catalytic methods, ensuring high enantiomeric purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of chiral auxiliaries and transition metal catalysts to achieve yields exceeding 90% with excellent stereoselectivity. The compound's fluorinated aromatic ring enhances its metabolic stability and binding affinity to target proteins, making it a promising scaffold for drug design. Researchers have also investigated its role as a precursor in the synthesis of prostaglandin analogs and other bioactive molecules with anti-inflammatory properties.

In terms of biological activity, methyl (3S)-3-(2-fluoro-3-methylphenyl)-3-hydroxypropanoate has shown inhibitory effects on key enzymes involved in inflammatory pathways. A recent in vitro study revealed its ability to suppress cyclooxygenase-2 (COX-2) activity, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, its metabolite, (3S)-3-(2-fluoro-3-methylphenyl)-3-hydroxypropanoic acid, has been identified as an active species with enhanced pharmacokinetic properties. These findings underscore the compound's dual role as both a synthetic intermediate and a bioactive entity.

The therapeutic potential of methyl (3S)-3-(2-fluoro-3-methylphenyl)-3-hydroxypropanoate extends beyond inflammation. Preliminary data from a 2024 preclinical study indicated its efficacy in modulating G-protein-coupled receptors (GPCRs) associated with pain perception. The compound's ability to cross the blood-brain barrier further highlights its utility in central nervous system (CNS) drug development. However, challenges such as optimizing bioavailability and minimizing off-target effects remain areas of active research. Collaborative efforts between academic and industrial researchers are underway to address these limitations.

In conclusion, methyl (3S)-3-(2-fluoro-3-methylphenyl)-3-hydroxypropanoate (CAS: 2227784-77-0) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Its synthetic accessibility, combined with its diverse biological activities, positions it as a key player in the development of next-generation therapeutics. Future research should focus on elucidating its mechanism of action at the molecular level and exploring its potential in combination therapies. This brief underscores the importance of continued investment in the study of fluorinated chiral esters as innovative tools for addressing unmet medical needs.